Cas no 2172019-01-9 ((2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine)

• Product Name: (2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine
• CAS No: 2172019-01-9
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 6350697
• PubChem ID: 165591027
• Update Time: 2025-11-01

(2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine
• [(2,4-difluorophenyl)methyl](methyl)(2-methylbut-3-yn-2-yl)amine
• EN300-1614955
• 2172019-01-9

• Inchi： 1S/C13H15F2N/c1-5-13(2,3)16(4)9-10-6-7-11(14)8-12(10)15/h1,6-8H,9H2,2-4H3
• InChI Key： MKQKQPNUNYTMNI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN(C)C(C#C)(C)C)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Additional information on (2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine

Introduction to (2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine (CAS No. 2172019-01-9)

(2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine, identified by its CAS number 2172019-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a complex molecular structure, combines a 2,4-difluorophenyl group with a methyl and (2-methylbut-3-yn-2-yl) amine moiety, making it a promising candidate for various applications in drug development and material science.

The 2,4-difluorophenyl group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of molecules. This feature has made it a valuable component in the design of bioactive compounds. In recent years, researchers have been exploring the potential of such fluorinated aromatic rings in the development of novel therapeutic agents. The presence of fluorine atoms can significantly influence the pharmacokinetic properties of a molecule, often leading to improved bioavailability and prolonged activity.

The methyl and (2-methylbut-3-yn-2-yl) amine components contribute to the compound's overall functionality, providing a framework for further chemical modifications. The triple bond in the (2-methylbut-3-yn-2-yl) group offers a versatile site for functionalization, enabling the synthesis of more complex derivatives. These modifications can be tailored to target specific biological pathways or enhance certain pharmacological properties.

In the realm of pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity and interacting with biological targets. The combination of fluorinated aromatic rings and alkynyl groups creates a unique chemical profile that may be exploited for therapeutic purposes. For instance, such structures have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The ability of fluorine to influence electronic properties and metabolic stability has led to the development of several FDA-approved drugs that incorporate fluorine atoms. The compound (CAS No. 2172019-01-9) aligns with this trend, offering a potential scaffold for designing next-generation therapeutics.

The synthesis of (2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex molecular framework efficiently. These synthetic strategies ensure high yields and purity, which are crucial for subsequent biological evaluations.

Beyond pharmaceutical applications, this compound may find utility in materials science. The unique structural features of (CAS No. 2172019-01-9) could make it suitable for developing advanced polymers or specialty chemicals with tailored properties. For example, the presence of an alkynyl group provides a handle for polymerization reactions, potentially leading to novel materials with enhanced mechanical or thermal characteristics.

The growing interest in fluorinated compounds underscores their significance in modern chemistry. The ability to fine-tune molecular properties through strategic incorporation of fluorine atoms opens up vast possibilities for innovation. As research continues to uncover new applications for (CAS No. 2172019-01-9), its role in both drug development and material science is likely to expand further.

In conclusion, (2,4-difluorophenyl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine represents a fascinating compound with diverse potential applications. Its unique structural composition and functional groups make it a valuable asset in the pursuit of novel therapeutics and advanced materials. As scientific understanding progresses, the full scope of its capabilities will continue to be revealed.